1,2-Benzenedicarboxylic Acid Di-C6,8,10-alkyl Esters(1:1:1 Mixture of D446490 and D481750 and D43939
Overview
Description
1,2-Benzenedicarboxylic Acid Di-C6,8,10-alkyl Esters are composed of dioctyl phthalate (CAS# 117-84-0), decyl octyl phthalate (CAS# 119-07-3), and hexyl octyl phthalate (CAS# 61827-62-1) . They are used to enhance the durability, flexibility, and transparency of plastics .
Synthesis Analysis
The synthesis of these substances involves the diesterification reaction products between 1,2-benzenedicarboxylic acid and “C6-10 (even numbered) alcohols” .Molecular Structure Analysis
The molecular formula of these substances is C22H34O4 . The structural formula is represented as O C6-10 alkyl O O C6-10 alkyl O O R O O R O where R= decyl, hexyl or octyl .Physical And Chemical Properties Analysis
These substances have a boiling point of 277℃ at 101 325 Pa and a density of 0.976 at 20℃ .Scientific Research Applications
Polymer Manufacturing
This compound is used in the manufacturing of various polymer products . It helps in enhancing the flexibility and durability of the polymers .
PVC Products
It is extensively used in the production of Polyvinyl Chloride (PVC) products . It acts as a plasticizer, improving the plasticity and flexibility of PVC.
Rubber Products
This compound is also used in the production of rubber products . It helps in improving the elasticity and strength of the rubber.
Coatings
It is used in various types of coatings . It helps in improving the adhesion and durability of the coatings.
Adhesives
This compound is used as a plasticizer for polyurethane adhesives . It enhances the flexibility and bonding strength of the adhesives.
Artist Supplies
It is used in artist supplies . It helps in improving the texture and consistency of the art materials.
Future Directions
properties
| { "Design of the Synthesis Pathway": [ "The synthesis of 1,2-Benzenedicarboxylic Acid Di-C6,8,10-alkyl Esters can be achieved through esterification of 1,2-benzenedicarboxylic acid with C6, C8, and C10 alcohols.", "The reaction can be catalyzed by a strong acid such as sulfuric acid or p-toluenesulfonic acid.", "The resulting mixture of esters can be purified through fractional distillation or chromatography." ], "Starting Materials": [ "1,2-benzenedicarboxylic acid", "C6 alcohol", "C8 alcohol", "C10 alcohol", "Sulfuric acid or p-toluenesulfonic acid" ], "Reaction": [ "Add 1,2-benzenedicarboxylic acid, C6 alcohol, C8 alcohol, and C10 alcohol to a reaction flask.", "Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid to the reaction mixture.", "Heat the reaction mixture under reflux for several hours until the esterification reaction is complete.", "Allow the reaction mixture to cool and then add a suitable solvent such as dichloromethane or ethyl acetate to extract the esters.", "Dry the organic layer with anhydrous sodium sulfate and then filter the solution.", "Purify the resulting mixture of esters through fractional distillation or chromatography to obtain 1,2-Benzenedicarboxylic Acid Di-C6,8,10-alkyl Esters(1:1:1 Mixture of D446490 and D481750 and D43939)." ] } | |
CAS RN |
68515-51-5 |
Product Name |
1,2-Benzenedicarboxylic Acid Di-C6,8,10-alkyl Esters(1:1:1 Mixture of D446490 and D481750 and D43939 |
Molecular Formula |
N/A |
Molecular Weight |
0 |
Origin of Product |
United States |
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